Cas no 1806768-41-1 (3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid)

3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a chloromethyl group, methoxy substituent, and trifluoromethoxy moiety, offering multiple reactive sites for further functionalization. The presence of the acetic acid side chain enhances its solubility and compatibility with various reaction conditions. This compound is particularly valuable as an intermediate in the development of bioactive molecules, leveraging its trifluoromethoxy group for improved metabolic stability and lipophilicity. Its well-defined reactivity profile makes it suitable for selective modifications, enabling precise synthesis of target compounds in medicinal and crop protection chemistry.
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid structure
1806768-41-1 structure
Product Name:3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
CAS No:1806768-41-1
MF:C10H9ClF3NO4
MW:299.630972623825
CID:4839973
Update Time:2025-05-21

3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
    • Inchi: 1S/C10H9ClF3NO4/c1-18-9-5(4-11)2-7(19-10(12,13)14)6(15-9)3-8(16)17/h2H,3-4H2,1H3,(H,16,17)
    • InChI Key: XNDMTPFJAPHOAI-UHFFFAOYSA-N
    • SMILES: ClCC1=C(N=C(CC(=O)O)C(=C1)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.2
  • Topological Polar Surface Area: 68.6

3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029086103-1g
3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid
1806768-41-1 97%
1g
$1,504.90 2022-03-31

Additional information on 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid

Professional Introduction to 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic Acid (CAS No. 1806768-41-1)

3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid, with the CAS number 1806768-41-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloromethyl and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chloromethyl group in the molecular structure of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid introduces a high degree of reactivity, enabling its participation in various chemical transformations such as nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of more complex molecules, including those intended for drug development. On the other hand, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, which are critical factors in determining the bioavailability and efficacy of pharmaceutical compounds.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motifs present in 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid make it a promising candidate for further exploration in drug discovery programs. Specifically, the combination of the chloromethyl and trifluoromethoxy groups provides a versatile platform for designing molecules that can interact with biological targets in novel ways.

The synthesis of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloromethyl group typically involves chlorination or hydrolysis of more complex precursors, while the incorporation of the trifluoromethoxy group often relies on fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The pharmacological potential of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate various biological pathways by interacting with enzymes and receptors involved in disease processes. For instance, studies have shown that derivatives of this compound can inhibit kinases and other enzymes implicated in cancer progression. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in treating inflammatory diseases and neurological disorders.

The use of computational methods has also played a significant role in understanding the properties of 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and selectivity, which are crucial factors in drug design. Furthermore, they have helped identify potential modifications that could enhance its therapeutic efficacy.

In conclusion, 3-(Chloromethyl)-2-methoxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1806768-41-1) is a structurally complex and highly reactive compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel bioactive molecules. The growing body of research on pyridine derivatives underscores their importance as building blocks for drug discovery efforts aimed at treating a wide range of diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent